Cas no 1804725-84-5 (Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804725-84-5
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4815096
• Update Time: 2025-05-19

Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F4NO4/c1-2-19-9(17)3-6-7(4-12)10(18)16-5-8(6)20-11(13,14)15/h5H,2-4H2,1H3,(H,16,18)
• InChI Key： FUARIMFFZBWQNU-UHFFFAOYSA-N
• SMILES： FCC1C(NC=C(C=1CC(=O)OCC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 468
• XLogP3: 1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate

Professional Introduction to Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804725-84-5)

Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate, with the CAS number 1804725-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both fluoromethyl and trifluoromethoxy substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The significance of Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate lies in its utility as a building block for the development of novel drug candidates. Pyridine derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine atoms into the molecular structure is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic profiles, and overall efficacy of a drug molecule. In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to enhance binding affinity and selectivity in biological targets.

In the context of contemporary pharmaceutical research, Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The fluoromethyl group provides a handle for further functionalization, allowing chemists to modify the compound into more sophisticated scaffolds with enhanced biological activity. Similarly, the trifluoromethoxy moiety contributes to electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence its interactions with biological targets.

The synthesis of Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic transformations that highlight the compound's synthetic versatility. One common approach involves the condensation of appropriate precursors under controlled conditions to form the pyridine core, followed by selective introduction of the fluoromethyl and trifluoromethoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield in these transformations. The ability to precisely control these reactions is essential for producing compounds with desired chemical properties and minimal side products.

The pharmacological evaluation of Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate has revealed promising results in preclinical studies. Research indicates that this compound exhibits inhibitory activity against certain enzymes implicated in disease progression. For example, it has shown potential as an antagonist for specific receptors or ion channels that play roles in neurological disorders. The structural features of this molecule allow it to interact with biological targets in a manner that disrupts pathological signaling pathways without significant off-target effects. This selectivity is critical for developing drugs with improved safety profiles.

The impact of fluorination on the pharmacokinetic properties of Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate is another area of active investigation. Fluoro-substituted compounds often exhibit enhanced lipophilicity and metabolic stability, which can lead to longer half-lives and more predictable drug absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are highly desirable in drug development, as they can reduce dosing frequency and improve patient compliance. Additionally, fluorine atoms can improve passive membrane permeability, facilitating better tissue penetration and therapeutic efficacy.

In conclusion, Ethyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy strong>)pyridine-4-acetate (CAS No. 1804725-84-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will remain at the forefront of innovation in medicinal chemistry.